(S)-2-Amino-2-(4-bromo-3-methylphenyl)ethan-1-OL

• Molecular Formula: C9H12BrNO
• Molecular Weight: 230.10 g/mol
• IUPAC Name: (2S)-2-amino-2-(4-bromo-3-methylphenyl)ethanol
• InChI: InChI=1S/C9H12BrNO/c1-6-4-7(9(11)5-12)2-3-8(6)10/h2-4,9,12H,5,11H2,1H3/t9-/m1/s1
• InChI Key: PKEVZSCQCTWTLB-SECBINFHSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)[C@@H](CO)N)Br
• Canonical SMILES: CC1=C(C=CC(=C1)C(CO)N)Br

Description

(S)-2-Amino-2-(4-bromo-3-methylphenyl)ethan-1-OL is a chiral compound with a specific stereochemistry, denoted by the (S) configuration. This compound features an amino group, a hydroxyl group, and a brominated aromatic ring, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-2-(4-bromo-3-methylphenyl)ethan-1-OL typically involves the following steps:

Bromination: The starting material, 4-methylphenyl, undergoes bromination to introduce a bromine atom at the para position.

Amination: The brominated intermediate is then subjected to amination to introduce the amino group.

Hydroxylation: Finally, the compound is hydroxylated to introduce the hydroxyl group at the ethan-1-OL position.

Industrial Production Methods

Industrial production of this compound often involves large-scale bromination, amination, and hydroxylation processes. These processes are optimized for high yield and purity, using catalysts and specific reaction conditions to ensure the desired stereochemistry.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-2-(4-bromo-3-methylphenyl)ethan-1-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the bromine atom or to convert the hydroxyl group to a hydrogen atom.

Substitution: The bromine atom can be substituted with other functional groups, such as a nitro or cyano group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium azide or potassium cyanide are employed for substitution reactions.

Major Products

Oxidation: Produces ketones or aldehydes.

Reduction: Results in de-brominated or de-hydroxylated products.

Substitution: Yields various substituted aromatic compounds.

Scientific Research Applications

(S)-2-Amino-2-(4-bromo-3-methylphenyl)ethan-1-OL is utilized in several scientific research fields:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug synthesis.

Industry: Employed in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (S)-2-Amino-2-(4-bromo-3-methylphenyl)ethan-1-OL involves its interaction with specific molecular targets and pathways. The amino and hydroxyl groups allow it to form hydrogen bonds and interact with enzymes or receptors, potentially modulating their activity. The brominated aromatic ring can participate in π-π interactions, further influencing its biological effects.

Comparison with Similar Compounds

Similar Compounds

• (S)-2-Amino-2-(4-chloro-3-methylphenyl)ethan-1-OL
• (S)-2-Amino-2-(4-fluoro-3-methylphenyl)ethan-1-OL
• (S)-2-Amino-2-(4-nitro-3-methylphenyl)ethan-1-OL

Uniqueness

(S)-2-Amino-2-(4-bromo-3-methylphenyl)ethan-1-OL is unique due to the presence of the bromine atom, which imparts distinct reactivity and properties compared to its chloro, fluoro, and nitro analogs. The bromine atom’s size and electron-withdrawing nature influence the compound’s chemical behavior and interactions.